Cas no 144435-02-9 (Pyrido[2,3-b]pyrazine-2,3-dione,1,4-dihydro-7-methyl-)

• Product Name: Pyrido[2,3-b]pyrazine-2,3-dione,1,4-dihydro-7-methyl-
• CAS No: 144435-02-9
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 108749
• PubChem ID: 10773639
• Update Time: 2025-04-18

Pyrido[2,3-b]pyrazine-2,3-dione,1,4-dihydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-b]pyrazine-2,3-dione,1,4-dihydro-7-methyl-
• 6-METHYL-1,4-DIHYDROPYRIDO[2,3-B]PYRAZINE-2,3-DIONE
• 7-methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione
• 7-Methyl-1,4-dihydro-pyrido[2,3-b]pyrazine-2,3-dione
• 8-aza-6-methyl-1,4-dihydroquinoxaline-2,3-dione
• Pyrido[2,3-b]pyrazine-2,3-dione,1,4-dihydro-7-methyl
• DTXSID30444650
• PYRIDO[2,3-B]PYRAZINE-2,3-DIONE, 1,4-DIHYDRO-7-METHYL- (9CI)
• 144435-02-9
• CRNKRWHGMHPFKN-UHFFFAOYSA-N
• 7-Methylpyrido[2,3-b]pyrazine-2,3-diol
• SCHEMBL8478545
• CHEMBL27503
• BDBM50170278
• FT-0740029
• 7-methylpyrido[2,3-b]pyrazin-2,3-diol

• Inchi： 1S/C8H7N3O2/c1-4-2-5-6(9-3-4)11-8(13)7(12)10-5/h2-3H,1H3,(H,10,12)(H,9,11,13)
• InChI Key： CRNKRWHGMHPFKN-UHFFFAOYSA-N
• SMILES： O=C1C(NC2=C(C=C(C)C=N2)N1)=O

Computed Properties

• Exact Mass: 177.05400
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 78.61000
• LogP: -0.08020